Cas no 926-02-3 (tert-Butyl vinyl ether -)

tert-Butyl vinyl ether - structure

Product name:tert-Butyl vinyl ether -

CAS No:926-02-3

MF:C₆H₁₂O

MW:100.158882141113

MDL:MFCD00048246

CID:94942

PubChem ID:70220

tert-Butyl vinyl ether - Chemical and Physical Properties

Names and Identifiers

- Tert-Butyl Vinyl Ether
- 2-ethenoxy-2-methylpropane
- TERT-BUTYL VINYL ETHERL
- 2-(Ethenyloxy)-2-methylpropane (ACI)
- Ether, tert-butyl vinyl (6CI, 7CI, 8CI)
- 2-Methyl-2-(vinyloxy)propane
- t-Butyl vinyl ether
- tert-Butoxyethene
- tert-Butoxyethylene
- TERT-BUTYLVINYLETHER
- Q29448631
- NS00039473
- tertiary butyl vinyl ether
- 926-02-3
- 2-Methyl-2-vinyloxy-propane
- C6H12O
- DB-008718
- EN300-117591
- vinyl tertiary-butyl ether
- AS-31067
- MFCD00048246
- tert-Butyl vinyl ether, 98%
- DTXSID0061290
- AKOS009156422
- tertiarybutyl vinyl ether
- SCHEMBL49310
- Vinyltertiary-butylether
- tert-butylvinyl ether
- 2-(Ethenyloxy)-2-methylpropane
- Propane, 2-(ethenyloxy)-2-methyl-
- tert-Butyl vinyl ether -
- MDL： MFCD00048246
- Inchi： 1S/C6H12O/c1-5-7-6(2,3)4/h5H,1H2,2-4H3
- InChI Key： PGYJSURPYAAOMM-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C=C

Computed Properties

Exact Mass: 100.08900
Monoisotopic Mass: 100.089
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 59.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Tautomer Count: nothing
Topological Polar Surface Area: 9.2A^2
Surface Charge: 0

Experimental Properties

Color/Form: Light yellow or colorless transparent liquid
Density: 0.762
Melting Point: -112°C
Boiling Point: 75-76 ºC
Flash Point: -17 ºC
Refractive Index: 1.398
Water Partition Coefficient: Miscible with alcohol, carbon disulfide, chloroform and diethyl ether. Slightly miscible with water.
Stability/Shelf Life: Stable. Highly flammable. Incompatible with strong oxidizing agents. May be prone to the formation of peroxides when stored in contact with air.
PSA: 9.23000
LogP: 1.94500
Solubility: Slightly soluble in water

tert-Butyl vinyl ether - Security Information

Hazardous Material transportation number：UN 3271 3/PG 2
WGK Germany：3
Hazard Category Code： R11;R38
Safety Instruction： S16-S26-S36
Hazardous Material Identification：
HazardClass：3.1
PackingGroup：II
TSCA：Yes
Safety Term：3.1
Storage Condition：Cold storage (+4 ° C) + flammable area
Risk Phrases：R11
Packing Group：II

tert-Butyl vinyl ether - Customs Data

HS CODE：2909199090
Customs Data：

China Customs Code:
2909199090

Overview:

2909199090. Other acyclic ethers and their halogenated derivatives(Including sulfonation,Nitrosative or nitrosative derivatives). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2909199090. other acyclic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

tert-Butyl vinyl ether - Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WL066-200mg	tert-Butyl vinyl ether -	926-02-3	95% stabilized 0.1% N,N-Dimethylaniline	200mg	55.0CNY	2021-07-15
Enamine	EN300-117591-0.25g	2-(ethenyloxy)-2-methylpropane	926-02-3		0.25g	$19.0	2023-02-18
abcr	AB255830-500 g	tert-Butyl vinyl ether, 98%, stabilized with ca 0.1% N,N-diethylaniline; .	926-02-3	98%	500g	€243.50	2023-04-27
Enamine	EN300-117591-25.0g	2-(ethenyloxy)-2-methylpropane	926-02-3		25.0g	$169.0	2023-02-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T139444-5ml	tert-Butyl vinyl ether -	926-02-3	≥98%, 0.1% N,N-	5ml	¥370.90	2023-08-31
abcr	AB255830-5 g	tert-Butyl vinyl ether, 98%, stabilized with ca 0.1% N,N-diethylaniline; .	926-02-3	98%	5g	€39.90	2023-04-27
abcr	AB255830-25 g	tert-Butyl vinyl ether, 98%, stabilized with ca 0.1% N,N-diethylaniline; .	926-02-3	98%	25g	€59.70	2023-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1258415-5g	2-methyl-2-(vinyloxy)propane	926-02-3	98%	5g	￥495.00	2024-04-25
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B5295-25ML	tert-Butyl Vinyl Ether (stabilized with KOH)	926-02-3	>98.0%(GC)	25ml	¥990.00	2024-04-15
Enamine	EN300-117591-0.1g	2-(ethenyloxy)-2-methylpropane	926-02-3		0.1g	$19.0	2023-02-18

tert-Butyl vinyl ether - Production Method

Production Method 1

926-02-3

Reaction Conditions

1.1 Reagents: Potassium

Reference

: Chemistry of acetylenic ethers. LII. Acetylenic tert-butyl ethers and other acetylenic ethers with branched alkyl groups. The preparation and pyrolysis of acetylenic ethers

van Daalen, J. J.; Kraak, A.; Arens, J. F., Recueil des Travaux Chimiques des Pays-Bas, 1961, 80, 810-18

Production Method 2

926-02-3

Reaction Conditions

1.1 Catalysts: Triethylamine , 4,7-Diphenyl-1,10-phenanthroline , Palladium trifluoroacetate ; 13 h, 75 °C

Reference

: Synthesis of Allyl and Alkyl Vinyl Ethers Using an in Situ Prepared Air-Stable Palladium Catalyst. Efficient Transfer Vinylation of Primary, Secondary, and Tertiary Alcohols

Bosch, Martin; Schlaf, Marcel, Journal of Organic Chemistry, 2003, 68(13), 5225-5227

Production Method 3

637-92-3

926-02-3

Reaction Conditions

1.1 Reagents: 3,3-Dimethyl-1-butene , Sodium tert-butoxide Catalysts: [1,8-Bis[bis(1-methylethyl)phosphino-κP]-9,10[1′,2′]-benzenoanthracen-9(10H)-yl-… Solvents: Diethyl ether ; 15 h, 120 °C

Reference

: Iridium Pincer-Catalyzed Dehydrogenation of Ethers Featuring Ethylene as the Hydrogen Acceptor

Lyons, Thomas W.; Bezier, David; Brookhart, Maurice, Organometallics, 2015, 34(16), 4058-4062

Production Method 4

926-02-3

Reaction Conditions

Reference

: Product subclass 3: enol ethers

Milata, V.; Radl, S.; Voltrova, S., Science of Synthesis, 2008, 32, 589-756

Production Method 5

926-02-3

Reaction Conditions

Reference

: Total Synthesis of (+)-Haperforin G

Zhang, Wei; Zhang, Zhenyu; Tang, Jun-Chen; Che, Jin-Teng; Zhang, Hao-Yu; et al, Journal of the American Chemical Society, 2020, 142(46), 19487-19492

Production Method 6

926-02-3

Reaction Conditions

Reference

: Application of 1-tert-butoxy-3-[(trimethylsilyl)oxy]buta-1,3-diene in the preparation of functionalized β-hydroxycyclohexanone derivatives, including valuable precursors of daunomycinone analogs

Potman, R. P.; Janssen, N. J. M. L.; Scheeren, J. W.; Nivard, R. J. F., Journal of Organic Chemistry, 1984, 49(19), 3628-34

Production Method 7

926-02-3

Reaction Conditions

1.1 Catalysts: Potassium tert-butoxide , 1,4-Diethoxybutane

Reference

: Process and catalysts for the preparation of alkenyl ethers by the addition reaction of alkynes with alcohols

, Germany, , ,

Production Method 8

926-02-3

Reaction Conditions

Reference

: 17O NMR spectra of vinyl ethers

Taskinen, Esko; Hellman, Jaakko, Magnetic Resonance in Chemistry, 1994, 32(6), 353-7

Production Method 9

7580-85-0

926-02-3

Reaction Conditions

1.1 Catalysts: Silica , Cesium oxide ; 1 atm, 380 °C

Reference

: New method of production of vinyl ether by vapor phase intramolecular dehydration of glycol ether over solid catalysts

Shimasaki, Yuuji; Ariyoshi, Kimio; Kambe, Hideyuki; Yano, Hitoshi; Ugamura, Shukichi, Journal of Molecular Catalysis A: Chemical, 2006, 256(1-2), 37-42

Production Method 10

765-14-0

926-02-3

Reaction Conditions

1.1 Reagents: Mercuric acetate

Reference

: Highly Isotactic Poly(vinyl alcohol). 2. Preparation and Characterization of Isotactic Poly(vinyl alcohol)

Ohgi, H.; Sato, T., Macromolecules, 1999, 32(8), 2403-2409

Production Method 11

7580-85-0

926-02-3

Reaction Conditions

1.1 Catalysts: Silica , Diammonium hydrogen phosphate , Cesium nitrate Solvents: Water ; heated
1.2 380 mm Hg, 450 °C

Reference

: Gas-phase intramolecular dehydration process for the manufacture of alkyl vinyl ethers from glycol ethers and distillation processes for product and unreacted starting material recovery

, European Patent Organization, , ,

Production Method 12

926-02-3

Reaction Conditions

Reference

: An organic thiyl radical catalyst for enantioselective cyclization

Hashimoto, Takuya; Kawamata, Yu; Maruoka, Keiji, Nature Chemistry, 2014, 6(8), 702-705

Production Method 13

926-02-3

Reaction Conditions

1.1 Reagents: Potassium hydroxide Catalysts: Lithium diisopropylamide Solvents: 1,3-Dimethyl-2-imidazolidinone , Tetrahydrofuran , Cyclohexane ; 2 h, rt → 50 °C; 50 °C → reflux; 2 h, reflux; 10 min, 70 °C
1.2 60 - 65 °C

Reference

: Process for preparation of tert-butyl vinyl ether

, China, , ,

Production Method 14

926-02-3

2628-17-3

926-02-3

Reaction Conditions

1.1 Catalysts: Pyridinium p-toluenesulfonate Solvents: 1-Methoxy-2-propyl acetate ; 25 °C; 5 h, 20 °C

Reference

: Positive photosensitive composition

, European Patent Organization, , ,

Production Method 15

926-02-3

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide
1.2 -
1.3 Solvents: Water

Reference

: Procedure for the production of tertiary-alkyl alkenyl ethers by the etherification of tertiary alkanols with alkynes in the presence of alkali metal bases

, Germany, , ,

Production Method 16

926-02-3

Reaction Conditions

Reference

: Preparation of vinyl ethers by transetherification in the presence of molecular sieves

Yuki, Heimei; Hatada, Koichi; Nagata, Kazuhiko; Kajiyama, Kenichi, Bulletin of the Chemical Society of Japan, 1969, 42(12), 3546-50